Cas no 1416713-49-9 (7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo3,4-cpyridine)

• Product Name: 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo3,4-cpyridine
• CAS No: 1416713-49-9
• MF: C₁₁H₁₁ClIN₃O
• MW: 363.582013368607
• CID: 5576473
• Update Time: 2025-06-12

7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
• 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine
• 1H-Pyrazolo[3,4-c]pyridine, 7-chloro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-
• 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo3,4-cpyridine

• Inchi： 1S/C11H11ClIN3O/c12-10-9-7(4-5-14-10)11(13)15-16(9)8-3-1-2-6-17-8/h4-5,8H,1-3,6H2
• InChI Key： PAPSBKQWCWFKMN-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2C(I)=NN(C3OCCCC3)C1=2

Experimental Properties

• Density: 2.04±0.1 g/cm3(Predicted)
• Boiling Point: 483.1±45.0 °C(Predicted)
• pka: 3.03±0.30(Predicted)

Additional information on 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo3,4-cpyridine

Introduction to 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine (CAS No. 1416713-49-9)

7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine (CAS No. 1416713-49-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine is characterized by a pyrazolo[3,4-c]pyridine core, substituted with a chloro group at the 7-position, an iodo group at the 3-position, and a tetrahydro-2H-pyran-2-yl group at the 1-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine has shown promise in cancer research. A study published in Cancer Research in 2021 demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer. These findings suggest that 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine could be a potential lead compound for the development of new anticancer drugs.

The neuroprotective properties of 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine have also been investigated. A study published in Neuropharmacology in 2020 reported that this compound exerts neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. The researchers found that treatment with 7-Chloro-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[3,4-c]pyridine significantly improved cognitive function and reduced neurodegeneration in animal models of Alzheimer's disease. These results indicate that this compound may have therapeutic potential for neurodegenerative disorders.

The synthesis of 7-Chloro-1-(tetrahydro-2H-pyran-2-y l)-3 - iodo - 1 H - pyrazolo [ 3 , 4 - c ] pyridine has been optimized to ensure high yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. This synthetic method not only simplifies the preparation process but also allows for the facile introduction of various substituents at different positions on the pyrazolopyridine core, facilitating structure–activity relationship (SAR) studies.

In conclusion, 7-Chloro - 1 - ( tetrahydro - 2 H - pyran - 2 - yl ) - 3 - iodo - 1 H - pyrazolo [ 3 , 4 - c ] pyridine ( CAS No . 1416713 - 49 - 9 ) is a promising compound with diverse biological activities and therapeutic potential . Its unique molecular structure , coupled with its favorable pharmacological properties , makes it an attractive candidate for further investigation and development . Ongoing research efforts aim to elucidate its mechanisms of action , optimize its pharmacokinetic profile , and evaluate its safety and efficacy in preclinical and clinical settings .